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Compound of Interest

Compound Name: 2-Bromophenylacetic acid

Cat. No.: B057240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling procedures for 2-
Bromophenylacetic acid (CAS No. 18698-97-0). The information is intended to support

laboratory safety and ensure the well-being of personnel working with this compound.

Chemical and Physical Properties
2-Bromophenylacetic acid is a beige solid organic compound.[1] A summary of its key

physical and chemical properties is provided in the table below.
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Property Value Source(s)

Molecular Formula C₈H₇BrO₂ [1][2]

Molecular Weight 215.04 g/mol [2][3][4]

Appearance
Beige to off-white crystalline

solid
[1][5]

Melting Point 104-106 °C [4][6][7]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, methanol, and

acetone.

[5]

Odor No information available [1]

Hazard Identification and GHS Classification
2-Bromophenylacetic acid is classified as a hazardous substance.[1][8] The primary hazards

are associated with irritation to the skin, eyes, and respiratory system.[1][2]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

(single exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[1]

Hazard Pictogram:

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure safety.
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Handling
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood,

especially when handling the powder form to avoid dust generation.[9] Ensure that eyewash

stations and safety showers are readily accessible.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that meet European standard EN 166 or

equivalent.[1][9]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves before use.[1][9]

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin

exposure.[1]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection

may not be required. For large-scale operations or in emergencies, use a NIOSH/MSHA or

European Standard EN 136 approved respirator.[1]

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

laboratory areas.[8]

Storage
Store in a cool, dry, and well-ventilated place.[1][9]

Keep the container tightly closed to prevent moisture absorption and contamination.[1][9]

Store away from incompatible materials such as strong oxidizing agents.[8]

Experimental Protocols
General Weighing and Handling Protocol for 2-
Bromophenylacetic Acid Powder
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This protocol outlines the steps for safely weighing and handling the solid form of 2-
Bromophenylacetic acid.

Workflow for Handling 2-Bromophenylacetic Acid Powder

Preparation

Handling

Cleanup and Disposal

Don appropriate PPE:
- Safety goggles

- Lab coat
- Chemical-resistant gloves

Ensure fume hood is operational
and work area is clean

Transport container to the fume hood

Carefully open the container,
avoiding dust generation

Weigh the desired amount
onto a weigh boat

Tightly reseal the container

Clean any spills within the fume hood
using appropriate methods

Dispose of weigh boat and any
contaminated materials in a designated

 hazardous waste container

Wipe down the work surface

Remove PPE and wash hands thoroughly
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Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of 2-Bromophenylacetic acid powder.

First Aid Procedures
In case of exposure, follow these first aid measures immediately.

First Aid Procedures for 2-Bromophenylacetic Acid Exposure

Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Immediately wash off with plenty
of soap and water

Skin

Rinse cautiously with water
for at least 15 minutes

Eyes

Move person to fresh air

Inhalation

Clean mouth with water

Ingestion

Remove contaminated clothing

Get medical attention if
skin irritation occurs

Remove contact lenses, if present
and easy to do. Continue rinsing

Get immediate medical attention

Keep comfortable for breathing

If not breathing, give
artificial respiration

Get medical attention if you feel unwell

Do NOT induce vomiting

Get medical attention

Click to download full resolution via product page

Caption: A logical diagram outlining first aid procedures for exposure to 2-Bromophenylacetic
acid.
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Emergency Procedures
Firefighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[1][8]

Specific Hazards: Thermal decomposition can release irritating gases and vapors, including

carbon monoxide, carbon dioxide, and hydrogen halides.[1][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid breathing dust. Wear appropriate

personal protective equipment.[10]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[11] Do not let the product enter

drains.

Toxicological and Ecological Information
Acute Toxicity: No specific quantitative data (e.g., LD50) is readily available. The primary

toxicological concerns are irritation to the skin, eyes, and respiratory system upon direct

contact.[1]

Chronic Toxicity: No data is available on the long-term effects of exposure.

Carcinogenicity: This substance is not listed as a carcinogen by IARC, NTP, ACGIH, or

OSHA.[8]

Ecological Information: There is no specific data available on the ecological effects of 2-
Bromophenylacetic acid. It is advised to prevent its release into the environment.[1]

Disposal Considerations
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Dispose of 2-Bromophenylacetic acid and its containers in accordance with local, regional,

and national regulations.[1] It is recommended to entrust disposal to a licensed waste disposal

company.

This document is intended as a guide and does not replace the need for a thorough risk

assessment before handling 2-Bromophenylacetic acid. Always refer to the most current

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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